Cas no 136309-03-0 (2-Chloro-6-propoxypyrazine)

• Product Name: 2-Chloro-6-propoxypyrazine
• CAS No: 136309-03-0
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD09907991
• CID: 2663124
• PubChem ID: 23273499
• Update Time: 2025-11-02

2-Chloro-6-propoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-propyloxypyrazine
• 2-chloro-6-propoxypyrazine
• Pyrazine, 2-chloro-6-propoxy-
• 2-CHLORO-6-PROPOXY-PYRAZINE
• AKOS009396954
• FT-0716457
• DTXSID50879107
• SCHEMBL4437979
• 136309-03-0
• 2-Chloro-6-propoxypyrazine

• MDL： MFCD09907991
• Inchi： 1S/C7H9ClN2O/c1-2-3-11-7-5-9-4-6(8)10-7/h4-5H,2-3H2,1H3
• InChI Key： GPFDDJNSLNQBOA-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OCCC

Computed Properties

• Exact Mass: 172.04
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-6-propoxypyrazine

Comprehensive Guide to 2-Chloro-6-propoxypyrazine (CAS No. 136309-03-0): Properties, Applications, and Market Insights

2-Chloro-6-propoxypyrazine (CAS No. 136309-03-0) is a specialized heterocyclic compound belonging to the pyrazine derivatives family. This compound has gained significant attention in recent years due to its unique chemical structure and versatile applications across various industries. With the increasing demand for flavor and fragrance ingredients and pharmaceutical intermediates, this compound has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-Chloro-6-propoxypyrazine features a pyrazine ring substituted with chlorine at the 2-position and a propoxy group at the 6-position. This specific arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and characteristic aroma properties. Recent studies in food chemistry journals have highlighted its potential as a flavor enhancer, particularly in savory applications.

In the flavor and fragrance industry, 2-Chloro-6-propoxypyrazine is valued for its ability to impart roasted and nutty notes to food products. Many consumers searching for "natural flavor alternatives" or "clean label ingredients" might be interested to know that this compound can replicate certain natural flavors at much lower concentrations. The compound's stability under various processing conditions makes it particularly useful for processed food applications.

The pharmaceutical sector has shown growing interest in pyrazine derivatives like 2-Chloro-6-propoxypyrazine due to their potential biological activities. While not currently approved as an active pharmaceutical ingredient, research suggests possible applications in medicinal chemistry and drug development. This aligns with current trends in precision medicine and targeted drug design, topics frequently searched by professionals in the field.

From a synthetic chemistry perspective, 2-Chloro-6-propoxypyrazine serves as a valuable building block for more complex molecules. Its reactivity patterns make it suitable for various organic transformations, including cross-coupling reactions and nucleophilic substitutions. These properties are particularly relevant in the context of current research into green chemistry and atom-efficient synthesis methods.

The global market for specialty chemicals like 2-Chloro-6-propoxypyrazine has been expanding, driven by demand from the food technology and pharmaceutical sectors. Market analysts note increasing interest in custom synthesis services for such compounds, reflecting the growing need for tailored chemical solutions in various industries. This trend corresponds with frequent searches for "custom chemical manufacturing" and "specialty chemical suppliers" in business directories.

Quality control of 2-Chloro-6-propoxypyrazine typically involves advanced analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High Performance Liquid Chromatography). These methods ensure the compound meets the stringent purity requirements for food-grade and pharmaceutical-grade applications. The emphasis on analytical verification responds to current industry concerns about product authenticity and supply chain transparency.

Environmental and safety considerations for 2-Chloro-6-propoxypyrazine follow standard chemical handling protocols. While not classified as hazardous under normal handling conditions, proper laboratory safety measures should always be observed. This information addresses common queries about "chemical safety data" and "handling precautions" frequently searched by laboratory personnel and safety officers.

Future research directions for 2-Chloro-6-propoxypyrazine may explore its potential in agricultural chemistry and material science. The compound's structural features suggest possible applications in crop protection or specialty polymers, areas that align with current interests in sustainable agriculture and advanced materials. These potential applications correspond with trending searches in innovative chemical applications.

For researchers and industry professionals seeking 2-Chloro-6-propoxypyrazine, it's important to verify supplier credentials and request comprehensive certificates of analysis. The market has seen increased demand for technical documentation and regulatory compliance information, reflecting broader industry trends toward quality assurance and regulatory adherence in chemical sourcing.

In conclusion, 2-Chloro-6-propoxypyrazine (CAS No. 136309-03-0) represents an interesting case study in the application of heterocyclic chemistry to practical industrial needs. Its dual role in flavor chemistry and as a chemical intermediate demonstrates the versatility of pyrazine derivatives in modern chemistry. As research continues and applications expand, this compound will likely maintain its relevance in both academic and industrial settings.